![molecular formula C7H6N2S B071502 2-(Methylthio)isonicotinonitrile CAS No. 180790-90-3](/img/structure/B71502.png)
2-(Methylthio)isonicotinonitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-(Methylthio)isonicotinonitrile” is represented by the linear formula C7H6N2S . The InChI code for this compound is 1S/C7H6N2S/c1-10-7-4-6(5-8)2-3-9-7/h2-4H,1H3 .Physical And Chemical Properties Analysis
The physical form of “2-(Methylthio)isonicotinonitrile” is solid . The storage temperature is room temperature .Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
2-(Methylthio)isonicotinonitrile has been used in the development of a novel series of thermally activated delayed fluorescent (TADF) emitters . These emitters showed reasonably high photoluminescent quantum yields of 71%–79% in the host films and high power efficiency organic light-emitting devices (OLEDs) . A sky-blue emitter, 26AcINN, was observed to exhibit a low turn-on voltage of 2.9 V, high external quantum efficiency of 22%, and high power efficiency of 66 lm W−1 with Commission Internationale de l’Eclairage (CIE) chromaticity coordinates of (0.22, 0.45) . A green emitter, 26PXZINN, exhibited a low turn-on voltage of 2.2 V, high external quantum efficiency of 22%, and high power efficiency of 99 lm W−1 with CIE chromaticity coordinates of (0.37, 0.58) . These performances are considered to be among the best for TADF OLEDs to date .
Chemical Synthesis
2-(Methylthio)isonicotinonitrile is a chemical compound with the molecular formula C7 H6 N2 S . It is typically stored at room temperature and comes in a solid form .
Safety and Hazards
properties
IUPAC Name |
2-methylsulfanylpyridine-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2S/c1-10-7-4-6(5-8)2-3-9-7/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHIMMMAZSQUTMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=CC(=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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